Cas no 60186-30-3 (4,6-difluoro-1H-imidazo[4,5-c]pyridine)

• Product Name: 4,6-difluoro-1H-imidazo[4,5-c]pyridine
• CAS No: 60186-30-3
• MF: C₆H₃F₂N₃
• MW: 155.104927301407
• MDL: MFCD20617367
• CID: 951374
• PubChem ID: 5358563
• Update Time: 2025-06-07

4,6-difluoro-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-difluoro-3H-Imidazo[4,5-c]pyridine
• 4,6-difluoro-1H-imidazo[4,5-c]pyridine
• 3,5-difluoro-4,7,9-triazabicyclo[4.3.0]nona-1,3,5,7-tetraene
• 4,6-difluoro-1(3)H-imidazo[4,5-c]pyridine
• 4,6-difluoroimidazo[4,5-c]pyridine
• AC1NSCR6
• CTK2F6759
• NSC264049
• SureCN6313592
• AS-79078
• CS-0310439
• 3H-IMidazo[4,5-c]pyridine, 4,6-difluoro-
• 60186-30-3
• DTXSID60418420
• SCHEMBL6313592
• NSC-264049
• MFCD20617367

• MDL： MFCD20617367
• Inchi： 1S/C6H3F2N3/c7-4-1-3-5(6(8)11-4)10-2-9-3/h1-2H,(H,9,10)
• InChI Key： WLJHZCGFXLCVAS-UHFFFAOYSA-N
• SMILES： FC1C2=C(C=C(N=1)F)NC=N2

Computed Properties

• Exact Mass: 155.02959
• Monoisotopic Mass: 155.02950343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57
• LogP: 1.23610

Additional information on 4,6-difluoro-1H-imidazo[4,5-c]pyridine

4,6-Difluoro-3H-Imidazo[4,5-c]pyridine: A Comprehensive Overview

4,6-Difluoro-3H-Imidazo[4,5-c]pyridine, also known by its CAS registry number CAS No. 60186-30-3, is a heterocyclic aromatic compound with significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the imidazopyridine family, which has been extensively studied due to its unique electronic properties and potential applications in drug design. The structure of 4,6-difluoro-3H-imidazo[4,5-c]pyridine features a fused imidazole and pyridine ring system with two fluorine atoms at the 4 and 6 positions, contributing to its distinct chemical behavior.

The synthesis of 4,6-difluoro-3H-imidazo[4,5-c]pyridine has been explored through various methodologies. Recent studies have focused on optimizing the reaction conditions to achieve higher yields and better purity. One notable approach involves the cyclization of appropriately substituted precursors under thermal or catalytic conditions. For instance, researchers have employed microwave-assisted synthesis to accelerate the reaction process while maintaining control over the product's stereochemistry. These advancements highlight the importance of sustainable and efficient synthetic strategies in modern organic chemistry.

In terms of chemical properties, 4,6-difluoro-3H-imidazo[4,5-c]pyridine exhibits strong fluorescence under UV light due to its conjugated π-system. This property makes it a promising candidate for applications in optoelectronics and sensing technologies. Recent experiments have demonstrated its potential as a fluorescent probe for detecting metal ions in aqueous solutions. The fluorine atoms at the 4 and 6 positions play a critical role in modulating the compound's electronic properties, making it highly sensitive to environmental changes.

The biological activity of 4,6-difluoro-3H-imidazo[4,5-c]pyridine has also been a subject of intense research. Studies have shown that this compound possesses moderate anti-inflammatory and antioxidant properties, which could be harnessed in the development of new therapeutic agents. Moreover, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent literature. These findings underscore the potential of imidazopyridines as a scaffold for drug discovery.

The structural versatility of 4,6-difluoro-3H-imidazo[4,5-c]pyridine allows for further functionalization to explore its full range of applications. For example, researchers have attached various substituents to the imidazole ring to enhance its bioavailability or target specific biological pathways. These modifications are expected to expand the scope of this compound in both academic and industrial settings.

In conclusion, 4,6-difluoro-3H-imidazo[4,5-c]pyridine, with its unique chemical structure and diverse functional properties, continues to be a focal point in contemporary research. Its role as a versatile building block in organic synthesis and its potential applications in medicine and technology make it an intriguing subject for further investigation.